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Compound of Interest

Compound Name: 1-Azidoadamantane

Cat. No.: B1269512

An In-depth Technical Guide to 1-
Azidoadamantane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Azidoadamantane, a versatile
building block in organic synthesis and drug discovery. The document details its
physicochemical properties, outlines a key synthetic protocol, and explores its applications in
various research and development fields.

Physicochemical Properties of 1-Azidoadamantane

1-Azidoadamantane is a white to off-white crystalline powder.[1] Its rigid, three-dimensional
adamantane core provides exceptional stability.[1] The key quantitative properties of 1-
Azidoadamantane are summarized in the table below.
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Property Value References
Molecular Formula C10H15Ns [1112113114]
Molecular Weight 177.25 g/mol [L112][31[41[5]
Melting Point 80-82°C [11[3]
Appearance White to off-white crystalline 1]

powder
Purity > 96.5% (GC) [1]
CAS Number 24886-73-5 [11[3]

Experimental Protocol: Synthesis of 1-
Azidoadamantane

A documented method for synthesizing 1-Azidoadamantane involves the reaction of 1,3-
dehydroadamantane with an anhydrous solution of hydrogen azide in diethyl ether.[6] This
method is noted for its simplicity, safety, and high yield under mild conditions.[6]

Materials:

e 1,3-dehydroadamantane

Dry sodium azide

Concentrated sulfuric acid

Diethyl ether

2-propanol (for recrystallization)
Methodology:

o Preparation of Anhydrous Hydrogen Azide Solution: Anhydrous hydrogen azide is generated
in diethyl ether through the reaction of dry sodium azide with concentrated sulfuric acid.[6] It
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is crucial that the resulting hydrogen azide is immediately dissolved in diethyl ether to ensure
the safety of the subsequent steps.[6]

o Reaction: The synthesis of 1-Azidoadamantane is achieved through the alkylation of
hydrogen azide with 1,3-dehydroadamantane.[6] The reaction is performed in diethyl ether at
a temperature of 20-40°C for 10-20 minutes.[6] The molar ratio of 1,3-dehydroadamantane
to hydrogen azide should be maintained at 1:2-2.7.[6]

 Purification: The resulting 1-Azidoadamantane is purified by recrystallization from 2-
propanol, yielding the final product with an 85-90% vyield.[6]

Workflow for the Synthesis of 1-Azidoadamantane:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://patents.google.com/patent/RU2551683C1/en
https://www.benchchem.com/product/b1269512?utm_src=pdf-body
https://patents.google.com/patent/RU2551683C1/en
https://patents.google.com/patent/RU2551683C1/en
https://patents.google.com/patent/RU2551683C1/en
https://www.benchchem.com/product/b1269512?utm_src=pdf-body
https://patents.google.com/patent/RU2551683C1/en
https://www.benchchem.com/product/b1269512?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269512?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation of Hydrogen Azide Solution
Dry Sodium Azide Concentrated Sulfuric Acid
Rpaction Reaction
Synthesis of 1-Azidoadamantane
Anhydrous Hydrogen Azide in Diethyl Ether 1,3-dehydroadamantane

Alkylation
20-40°C, 10-20 min

P~ Reaction Mixture

Purification

Crude 1-Azidoadamantane

Recrystallization from 2-propanol

y

Pure 1-Azidoadamantane

Click to download full resolution via product page
Caption: Workflow for the synthesis of 1-Azidoadamantane.

Applications in Research and Development

1-Azidoadamantane is a valuable reagent in several areas of chemical and pharmaceutical
research due to its unique structural and reactive properties.
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» Organic Synthesis: It serves as a versatile building block for creating complex organic
molecules, particularly in the development of pharmaceuticals and agrochemicals.[1]

 Click Chemistry: The azide functional group makes it a key component in click chemistry
reactions, which are prized for their efficiency and are widely used in drug discovery and
materials science.[1]

e Bioconjugation: Researchers utilize 1-Azidoadamantane to attach biomolecules to other
molecules or surfaces, which can enhance the functionality of therapeutic agents.[1]

o Material Science: The stable adamantane structure is leveraged in the development of novel
polymers and other materials with enhanced properties.[1]

Logical Relationship of 1-Azidoadamantane's Applications:

Application Fields Outcomes
P Novel Polymers
Functionalized Therapeutic Agents

1-Azidoadamantane

Click Chemistry P Drug Discovery

Organic Synthesis Pharmaceuticals & Agrochemicals

Click to download full resolution via product page

Caption: Applications of 1-Azidoadamantane in various scientific fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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